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Compound of Interest

Compound Name: C60MC12

CAS No.: 403483-19-2

Cat. No.: B1453004

Get Quote

Executive Safety Summary
C60MC12 (a functionalized fullerene derivative) presents a dual-hazard profile: physical

nanoparticle risks (inhalation, ocular irritation) and chemical toxicity (aquatic toxicity, potential

oxidative stress). Furthermore, its application in organic electronics (OPV/OFET) necessitates

dissolution in aggressive organic solvents (e.g., chlorobenzene, o-dichlorobenzene), which

often pose greater immediate risks than the solid itself.

This guide moves beyond generic "lab safety" to address the specific physicochemical

behaviors of functionalized fullerenes: high static charge, lipophilicity, and aquatic persistence.

Core Hazard Classifications (GHS)
H335: May cause respiratory irritation (Nanoparticle inhalation).

H319: Causes serious eye irritation.[1][2]

H410: Very toxic to aquatic life with long-lasting effects.[3]
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H302: Harmful if swallowed.[3][4]

Risk Assessment & PPE Matrix
The selection of Personal Protective Equipment (PPE) is dictated by the material's phase.

Fullerenes are notoriously light and prone to static fly-off during weighing, while their solutions

are highly penetrating.

Table 1: Phase-Specific PPE Requirements

Protection Zone
Phase A: Dry Powder

Handling

(Weighing/Transfer)

Phase B: Solution

Processing (Spin
Coating/Synthesis)

Engineering Control

Iso-Flow Fume Hood or

Glovebox (Argon/N2). Never

handle on open bench.

Chemical Fume Hood (100

fpm face velocity).

Respiratory

N95 Minimum; P100/HEPA

recommended if outside a

glovebox. (Nanoparticles

behave like gases in air

currents).

Half-face respirator with

OV/P100 cartridges if hood

sash is raised >18 inches.

Dermal (Hands)

Double Nitrile (4 mil inner / 5

mil outer). Purpose: Contrast

detection & static barrier.

Laminate (Silver Shield) or

Viton under-gloves if using

chlorinated solvents. Standard

nitrile degrades in <10 mins

against o-DCB.

Ocular

Chemical Splash Goggles.

Safety glasses are insufficient

due to airborne dust drift.

Chemical Splash Goggles or

Face Shield.

Body

Tyvek Lab Coat with elastic

wrists. Cotton retains

nanoparticles.

Chemical-Resistant Apron over

lab coat.

Technical Rationale: The "Why" Behind the Protocol
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The Lipophilic Trojan Horse
C60MC12 is designed to be solvent-soluble.[5] This lipophilicity means that if dissolved in a

carrier solvent (like toluene or chlorobenzene), the fullerene can penetrate the dermal barrier

more effectively than raw C60.

Operational Implication: You are not protecting against just the solvent; you are protecting

against a nanoparticle-solvent vector. Do not rely on standard exam gloves for solution

handling.

The Static Fly-Off Phenomenon
Functionalized fullerenes possess high surface area and low bulk density. They accumulate

static charge rapidly, causing "fly-off" where particles repel each other and the spatula.

Operational Implication: Using a standard spatula often results in invisible aerosolization.

Anti-static guns or polonium strips are required near the balance.

Operational Protocols
Protocol A: Safe Weighing & Transfer
Objective: Transfer C60MC12 from vial to vessel with zero inhalation exposure.

Preparation: Place an ionizing bar or anti-static gun inside the fume hood.

Airflow Check: Verify hood flow is stable. Turbulence causes powder loss.

PPE Donning: Double nitrile gloves. Taping the outer glove to the Tyvek sleeve is

recommended to prevent wrist exposure.

Neutralization: Discharge static on the receiving vessel and the stock vial using the ionizer.

Transfer: Use a micro-spatula. Do not pour.

Decontamination: Wipe the balance area with a wet wipe (solvent-dampened). Never dry

sweep fullerene dust; it re-aerosolizes immediately.

Protocol B: Spill Management (Dry Powder)
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Objective: Containment of H410 (Aquatic Toxin) material.

Isolate: Stop airflow disturbances (close hood sash partially).

Dampen: Gently mist the spill with a compatible solvent (e.g., Isopropanol) to suppress dust.

Wipe: Use a dedicated chemical wipe to lift the damp paste.

Disposal: Place wipes in a sealed jar labeled "Solid Hazardous Waste: C60 Derivative." Do

not throw in trash.

Workflow Visualization
Diagram 1: PPE Selection Logic & Safety Workflow
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Phase A: Dry Powder Phase B: Solution

Start: Handling C60MC12

Determine Physical State

Solid / Powder Dissolved (e.g., in Chlorobenzene)

Risk: Static Fly-off & Inhalation

Controls:
1. HEPA/Fume Hood

2. Anti-Static Gun
3. Splash Goggles

Disposal: 
Sealed Container 

(NO DRAIN DISPOSAL - H410)

Risk: Dermal Absorption via Solvent

Controls:
1. Viton/Laminate Gloves

2. Fume Hood (Vapor)
3. Apron

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on physical state, highlighting critical risks

(static vs. permeation).

Waste Disposal & Environmental Stewardship
C60MC12 is classified as H410 (Very toxic to aquatic life).[3]

Strict Prohibition: Under no circumstances should this material (powder or solution) enter the

sink/drain.
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Solid Waste: Contaminated gloves, weigh boats, and wipes must be bagged in a dedicated

"Nano-Waste" hazardous bag.

Liquid Waste: Collect in a "Halogenated Organic" waste stream (assuming chlorinated

solvents are used). Label clearly with "Contains Fullerenes."[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1453004/docs#operational-safety-guide-handling-
c60mc12-fullerene-derivative]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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